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Compound of Interest

Compound Name: SR11237

Cat. No.: B1681990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR11237, also known as BMS-649, is a potent and selective synthetic retinoid that acts as a

pan-agonist for the Retinoid X Receptors (RXRs) with no discernible activity at the Retinoic

Acid Receptors (RARs). This selectivity makes SR11237 a valuable tool for elucidating the

specific roles of RXR-mediated signaling pathways and a potential therapeutic agent in its own

right. This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological characterization of SR11237, with a focus on quantitative data, detailed experimental

methodologies, and the underlying signaling pathways.

Introduction
Retinoid X Receptors (RXRs) are a class of nuclear receptors that play a pivotal role in

regulating a wide array of physiological processes, including cell growth, differentiation, and

metabolism. RXRs can function as homodimers (RXR/RXR) or as heterodimers with other

nuclear receptors, such as Retinoic Acid Receptors (RARs), Peroxisome Proliferator-Activated

Receptors (PPARs), and the Vitamin D Receptor (VDR). The discovery of RXR-selective

agonists like SR11237 has been instrumental in dissecting the complex signaling networks

governed by these receptors. SR11237's ability to activate RXR homodimers without activating

RARs allows for the specific investigation of RXR-dependent gene regulation.
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Physicochemical Properties
Property Value

Chemical Name
4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-

tetrahydronaphthalen-2-yl)ethenyl]benzoic acid

Synonyms BMS-649

Molecular Formula C25H28O2

Molecular Weight 362.49 g/mol

CAS Number 153559-49-0

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Synthesis of SR11237
While a detailed, step-by-step synthesis protocol for SR11237 is not publicly available in the

reviewed literature, a plausible synthetic route can be devised based on the known synthesis of

structurally related retinoids, such as bexarotene. The core of the synthesis would likely involve

a Wittig or Horner-Wadsworth-Emmons reaction to form the central ethenyl bridge, followed by

ester hydrolysis to yield the final carboxylic acid.

A proposed multi-step synthesis is outlined below:
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Synthesis of Tetralone Intermediate

Wittig Reaction Hydrolysis

1,1,4,4,6-pentamethyl-1,2,3,4-tetrahydronaphthalene Acetyl chloride, AlCl3
(Friedel-Crafts Acylation)

Step 1

1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one

Base (e.g., n-BuLi)

Step 2b

Methyl 4-(bromomethyl)benzoate Triphenylphosphine
Step 2a

(4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide Methyl 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl)benzoate KOH, H2O/MeOH
(Saponification)

Step 3 SR11237
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Cell Culture and Transfection Compound Treatment Luciferase Assay

Seed cells (e.g., HEK293T)
in 96-well plates

Transfect with:
- RXR expression vector

- RXRE-luciferase reporter vector

Add SR11237 at
varying concentrations Incubate for 24-48 hours Lyse cells Add luciferase substrate Measure luminescence Data Analysis (EC50 determination)
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To cite this document: BenchChem. [SR11237: A Technical Guide to its Discovery and
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681990#sr11237-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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